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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)propan-1-ol

Cat. No.: B1361494 Get Quote

An In-depth Technical Guide on the Safety and Hazards of 3-(2-Chlorophenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the safety and hazard profile of 3-
(2-Chlorophenyl)propan-1-ol (CAS No: 6282-87-7). The information is compiled for

professionals in research and drug development who may handle this compound. This

document outlines chemical and physical properties, detailed hazard classifications,

emergency first aid procedures, safe handling and storage protocols, and measures for

accidental release. All personnel must familiarize themselves with this information before

handling 3-(2-Chlorophenyl)propan-1-ol to ensure a safe laboratory environment.

Chemical and Physical Properties
Proper identification and understanding of the physical properties of a chemical are

foundational to its safe handling.
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Property Value Reference

Chemical Name 3-(2-Chlorophenyl)propan-1-ol [1][2][3]

CAS Number 6282-87-7 [1][2]

Molecular Formula C₉H₁₁ClO [1][2][4]

Molecular Weight 170.64 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Boiling Point
87-88°C at 0.2 Torr; 270.7°C at

760 mmHg
[1][5]

Density 1.151 g/cm³ [5]

Flash Point 117.5°C [5]

Hazard Identification and GHS Classification
3-(2-Chlorophenyl)propan-1-ol is classified as hazardous under the Globally Harmonized

System (GHS). The primary hazards are related to irritation and acute toxicity if swallowed.

Signal Word:Warning[1][2][4]

GHS Pictogram:

alt text

Table of Hazard Statements
Code Hazard Statement References

H302 Harmful if swallowed. [1][4]

H315 Causes skin irritation. [1][2]

H319 Causes serious eye irritation. [1][2]

H335
May cause respiratory

irritation.
[1][2]
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Type Code
Precautionary
Statement

References

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1][2]

P264

Wash hands and

exposed skin

thoroughly after

handling.

[2]

P270

Do not eat, drink or

smoke when using

this product.

[6]

P271

Use only outdoors or

in a well-ventilated

area.

[2][7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][7]

Response P301+P317
IF SWALLOWED: Get

medical help.
[6][7]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[1][2][7]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[1][2][7]

P305+P351+P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

[1][2][7]
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Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P332+P317
If skin irritation occurs:

Get medical help.
[2][7]

P362+P364

Take off contaminated

clothing and wash it

before reuse.

[2][7]

Storage P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[2][7]

P405 Store locked up. [2][7][8]

Disposal P501

Dispose of

contents/container in

accordance with local,

regional, national, and

international

regulations.

[2][7]

Toxicological Profile
While specific quantitative toxicological data such as LD50 or LC50 values are not detailed in

the referenced safety data sheets, the GHS hazard classifications indicate the following health

effects:

Acute Oral Toxicity: The substance is classified as harmful if swallowed.[1][4]

Skin Irritation: Direct contact is expected to cause skin irritation.[2]

Eye Irritation: Direct contact is expected to cause serious eye irritation.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5484706&productDescription=%28S%29-%28-%29-3-CHLRO-1-PHENL-1-P+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://www.chemicalbook.com/msds/3-amino-3-4-chloro-phenyl-propan-1-ol.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB3838336.htm
https://kpinhawaii.org/pano-tours/Emergency-Department/Emergency-Department-fullscreen.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6517999660%27)%3B%22%3E%3C/krpano%3E
https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://pubchem.ncbi.nlm.nih.gov/compound/221970
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Irritation: Inhalation of vapors or mists may cause irritation to the respiratory

tract.[1][2]

No information was available to classify the substance for carcinogenicity, mutagenicity, or

reproductive toxicity.

Experimental Protocols: Emergency First Aid
Immediate and appropriate first aid is critical in the event of an exposure. The following

protocols are based on standard chemical safety guidelines.

First Aid Protocol for 3-(2-Chlorophenyl)propan-1-ol Exposure

Identify Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing.
Wash skin with soap and water for 15+ min.

Rinse with water for 15+ min.
Remove contact lenses if possible.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Figure 1: General First Aid Workflow for Chemical Exposure.

Detailed First Aid Measures
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Inhalation: Remove the individual from the exposure area to fresh air immediately.[9] If

breathing is difficult or has stopped, trained personnel should provide artificial respiration.[9]

Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected

skin area thoroughly with soap and plenty of water for at least 15 minutes.[9] If irritation

develops or persists, get medical attention.

Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least

15 minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[9]

[10] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

[9]

Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth

thoroughly with water.[7] Have the person drink plenty of water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Safe Handling and Storage Protocols
Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation location.[8][12]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166 (EU)

or NIOSH (US) standards.[6][7] A face shield may be required for splash hazards.

Skin Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber).[7] Gloves

must be inspected before use. Wear appropriate protective clothing, such as a lab coat, to

prevent skin exposure.

Respiratory Protection: If ventilation is inadequate or if mists/vapors are generated, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.[6][7]
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[7] Avoid breathing vapors or mists.[7]

Practice good industrial hygiene, including washing hands before breaks and at the end of

the workday.

Storage: Store in a cool, dry, and well-ventilated place.[8] Keep containers tightly closed

when not in use.[8] Store locked up and away from incompatible materials such as strong

oxidizing agents and strong bases.[12]

Accidental Release and Firefighting Measures
Accidental Release Protocol
In the event of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.
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Chemical Spill Response Workflow

Spill Detected

Alert Personnel &
Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation
(Open Windows, Use Fume Hood)

Contain Spill
(Use inert absorbent material like

vermiculite or sand)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
with appropriate solvent

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Figure 2: Workflow for Handling a Chemical Spill.
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Containment: Prevent further leakage or spillage if it is safe to do so.[7] Use inert, non-

combustible absorbent material (e.g., sand, vermiculite, or cat litter) to contain the spill.[13]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[7]

Environmental Precautions: Do not let the chemical enter drains or waterways.[7][14]

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon

dioxide (CO₂), or a water spray.[7][14]

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.[8]

Protective Equipment for Firefighters: Firefighters should wear full protective gear and a self-

contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or

other positive pressure mode.[7][8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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